2-(3,5-Difluorophenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-(3,5-difluorophenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C14H10F2O3/c1-19-11-2-3-12(13(7-11)14(17)18)8-4-9(15)6-10(16)5-8/h2-7H,1H3,(H,17,18)
• InChI Key: ZATCCQBDZVAFDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=CC(=C2)F)F)C(=O)O
• Molecular Formula: C14H10F2O3
• DSSTOX Substance ID: DTXSID90681180
• Molecular Weight: 264.22 g/mol
• CAS RN: 1183572-07-7

Description

2-(3,5-Difluorophenyl)-5-methoxybenzoic acid, 95% (2-DFP-5-MBA), is an organic compound with a variety of applications in scientific research. It is a member of the class of compounds known as benzoic acids, and is composed of two fluoro-substituted phenyl rings joined by a single oxygen atom. 2-DFP-5-MBA is a white crystalline solid, with a melting point of 183-185°C. Its molecular weight is 278.2 g/mol and its molecular formula is C14H10F2O3.

Scientific Research Applications

2-(3,5-Difluorophenyl)-5-methoxybenzoic acid, 95% has a variety of applications in scientific research. It has been used in the synthesis of a variety of compounds, including 3,5-difluorophenyl-5-methoxybenzyl amides and 3,5-difluorophenyl-5-methoxybenzyl sulfonamides. It has also been used as a starting material for the synthesis of a variety of compounds, including 3,5-difluorophenyl-5-methoxybenzyl amides and 3,5-difluorophenyl-5-methoxybenzyl sulfonamides. In addition, 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid, 95% has been used in the synthesis of a variety of pharmaceuticals, such as anti-inflammatory drugs and antimalarial agents.

Mechanism of Action

The mechanism of action of 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid, 95% is not fully understood. However, it is believed to act as a proton donor, donating a proton to an acceptor molecule. This proton donation leads to the formation of a new bond between the donor and acceptor molecules, resulting in the formation of a new compound.
Biochemical and Physiological Effects
2-(3,5-Difluorophenyl)-5-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to have anti-inflammatory and antinociceptive effects, as well as to reduce the production of pro-inflammatory cytokines. It has also been shown to have antimicrobial activity against a variety of bacteria. In addition, 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid, 95% has been shown to have anti-tumor activity in vitro, inhibiting the growth of several types of cancer cells.

Advantages and Limitations for Lab Experiments

2-(3,5-Difluorophenyl)-5-methoxybenzoic acid, 95% is a useful compound for a variety of laboratory experiments. It is relatively easy to synthesize, and is stable at room temperature. In addition, it is soluble in a variety of organic solvents, making it easy to work with. However, it is not very soluble in water, which can limit its use in certain experiments.

Future Directions

The potential applications of 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid, 95% are numerous. It could be used in the development of new pharmaceuticals, such as anti-inflammatory drugs and antimalarial agents. In addition, it could be used in the development of new materials, such as polymers and nanomaterials. It could also be used in the development of new catalysts for organic synthesis. Finally, it could be used in the development of new analytical methods for the detection of various compounds.

Synthesis Methods

2-(3,5-Difluorophenyl)-5-methoxybenzoic acid, 95% can be synthesized by a variety of methods, including the Williamson ether synthesis. This method involves the reaction of a phenol and an alkyl halide in the presence of a base. In this case, 3,5-difluorophenol and 5-methoxybenzyl bromide are reacted in the presence of sodium hydroxide to produce 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid, 95%. Another method involves the reaction of 3,5-difluorobenzaldehyde and 5-methoxybenzyl alcohol in the presence of a strong acid, such as sulfuric acid.